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Compound of Interest

Compound Name: Strontium phosphate

Cat. No.: B085154

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of strontium phosphate, a versatile
inorganic compound with significant and expanding applications in the biomedical field,
particularly in bone regeneration and drug delivery. This document details the chemical and
physical properties of various forms of strontium phosphate, outlines key synthesis
methodologies, and explores its biological interactions and therapeutic potential.

Chemical and Physical Properties of Strontium
Phosphates

Strontium combines with phosphate ions to form several distinct compounds, each with unique
characteristics. The three most common forms are tristrontium diphosphate (commonly referred
to as strontium phosphate), strontium hydrogen phosphate, and strontium pyrophosphate.
Their key properties are summarized below for easy comparison.
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. Strontium .
Strontium Strontium
Property Hydrogen
Phosphate Pyrophosphate
Phosphate
CAS Number 7446-28-8[1][2][3] 13450-99-2[4][5] 13812-81-2[6]
Chemical Formula Sr3(P0a4)2[2][3] SrHPO4[4][5] Sr2P207[6]
Molecular Weight 452.80 g/mol 183.60 g/mol [4][5] 349.18 g/mol [6]
White crystalline ) ]
Appearance ) White powder[4][5] White powder[6]
solid/powder[1][2]
Melting Point >380 °C[3] >400 °C[4][5] >380 °C
Density 4.53 g/cm?3 3.54 g/cm?3[4] 3.66 g/cm?3

Crystal Structure

Trigonal (R-3m space

Orthorhombic (Pbca
space group) and

Triclinic (P-1 space

Orthorhombic (Pnma

space group) and

group)[6][7] Tetragonal
group) polymorphs ]
) polymorphs exist.[8]
exist.
Solubility in Water Insoluble[2] Slightly soluble Insoluble

Synthesis of Strontium Phosphates: Experimental

Protocols

The synthesis of strontium phosphates can be achieved through several methods, with wet

chemical precipitation and solid-state reactions being the most common. The chosen method

can influence the crystallinity, morphology, and purity of the final product.

Wet Chemical Precipitation for Strontium Hydrogen
Phosphate (SrHPOa)

This method is widely used for its simplicity and control over particle size at relatively low

temperatures.

Protocol:
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e Precursor Preparation: Prepare a 1 M aqueous solution of a soluble strontium salt, such as
strontium chloride hexahydrate (SrClz-6H20), and a 1 M aqueous solution of diammonium
hydrogen phosphate ((NH4)2HPOa).

» Precipitation: Heat the strontium chloride solution to the desired temperature. For the a-form,
a temperature of 40°C or higher is recommended, while the B-form is favored at
temperatures below 25°C.[7]

e Reaction: Slowly add the diammonium hydrogen phosphate solution to the heated strontium
chloride solution under constant agitation. Maintaining a pH between 3 and 5 is crucial until
the equivalence point is neared.[7]

» Aging: Allow the resulting precipitate to age in the mother liquor for a specified period (e.qg.,
24 hours) to ensure complete reaction and crystal growth.

o Washing and Filtration: Filter the precipitate and wash it several times with deionized water
to remove by-products such as ammonium chloride.

Drying: Dry the final product in an oven at a temperature up to approximately 300°C.[7]

Solid-State Reaction for Strontium Pyrophosphate
(Sr2P207)

This high-temperature method is suitable for producing highly crystalline, thermally stable
powders.

Protocol:

e Precursor Preparation: Stoichiometrically mix high-purity strontium carbonate (SrCOs) and
diammonium hydrogen phosphate ((NHz)2HPOa4) powders.

» Grinding: Thoroughly grind the precursor mixture in an agate mortar to ensure homogeneity.

o Calcination: Place the homogenized powder in an alumina crucible and heat it in a furnace. A
typical heating profile involves a gradual ramp-up to a high temperature, such as 1100°C,
followed by a dwell time of several hours to ensure complete reaction and crystallization.
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e Cooling and Grinding: Allow the furnace to cool down to room temperature. The resulting
product is then ground again to obtain a fine powder.

Biomedical Applications and Biological Interactions

Strontium-containing biomaterials, particularly strontium phosphates, are gaining significant
attention for their therapeutic potential in bone tissue engineering and drug delivery.

Bone Regeneration

Strontium is known to have a dual effect on bone metabolism: it simultaneously stimulates
bone formation by osteoblasts and inhibits bone resorption by osteoclasts. When incorporated
into calcium phosphate-based scaffolds, strontium ions can be released locally at the site of a
bone defect, promoting more efficient and robust healing.

An experimental workflow for evaluating the in vivo efficacy of a strontium phosphate-based

scaffold for bone regeneration is depicted below.
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In vivo experimental workflow for bone regeneration study.
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Drug Delivery

The porous structure of some forms of strontium phosphate, such as amorphous
microspheres, makes them suitable as carriers for therapeutic agents. Their biocompatibility
and biodegradability ensure that the carrier material does not elicit an adverse immune
response and is safely cleared from the body.

A common application is the loading of antibiotics, like vancomycin, onto strontium phosphate
microspheres to create a localized drug delivery system for treating bone infections
(osteomyelitis).

Protocol for Vancomycin Loading:

e Microsphere Preparation: Synthesize strontium-doped amorphous calcium phosphate
porous microspheres, for instance, through a microwave-hydrothermal method.[9]

e Vancomycin Solution: Prepare a solution of vancomycin hydrochloride in deionized water at
a specific concentration (e.g., 1 mg/mL).

e Loading: Disperse a known mass of the strontium phosphate microspheres into the
vancomycin solution.

¢ Incubation: Gently agitate the suspension at room temperature for an extended period (e.qg.,
24 hours) to allow for the diffusion and adsorption of vancomycin into the pores of the
microspheres.

e Separation and Drying: Separate the vancomycin-loaded microspheres from the solution by
centrifugation.

e Washing: Gently wash the loaded microspheres with deionized water to remove any loosely
bound drug from the surface.

» Lyophilization: Freeze-dry the final product to obtain a stable, powdered form of the drug-
loaded microspheres.
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Signaling Pathways in Strontium-Mediated
Osteogenesis

Strontium ions released from strontium phosphate-based biomaterials can influence key
signaling pathways within mesenchymal stem cells and osteoblasts, thereby promoting their
differentiation and bone-forming activity.

Whnt/B-catenin Signaling Pathway

The Wnt/B-catenin pathway is crucial for osteoblast differentiation. Strontium has been shown
to activate this pathway, leading to the accumulation of 3-catenin in the nucleus, where it acts
as a transcriptional co-activator for osteogenic genes.[4][10]
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Activation of the Wnt/B-catenin pathway by strontium.
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ERK Signaling Pathway

The Extracellular signal-Regulated Kinase (ERK) pathway, a component of the MAPK signaling
cascade, is also implicated in strontium-induced osteogenesis. Activation of this pathway can

lead to the phosphorylation and activation of key transcription factors.
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Strontium-mediated activation of the ERK pathway.
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Role of Runx2

Runt-related transcription factor 2 (Runx2) is a master regulator of osteoblast differentiation.
The signaling pathways activated by strontium, including the Wnt/B-catenin and ERK pathways,
converge on Runx2 to enhance its transcriptional activity, thereby promoting the expression of
genes essential for bone matrix formation and mineralization.[2][3]
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Convergence of signaling pathways on Runx2.

In conclusion, the various forms of strontium phosphate offer a versatile platform for the
development of advanced biomaterials for bone regeneration and drug delivery. A thorough
understanding of their chemical properties, synthesis methods, and biological interactions is
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paramount for designing effective therapeutic strategies for a range of skeletal and other
medical conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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